N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide

• IUPAC Name: N-(2-ethyl-6-methylphenyl)-2-(5-phenyltetrazol-2-yl)acetamide
• InChI: InChI=1S/C18H19N5O/c1-3-14-11-7-8-13(2)17(14)19-16(24)12-23-21-18(20-22-23)15-9-5-4-6-10-15/h4-11H,3,12H2,1-2H3,(H,19,24)
• InChI Key: GIHBCLJVLOWTID-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=CC(=C1NC(=O)CN2N=C(N=N2)C3=CC=CC=C3)C
• Molecular Formula: C18H19N5O
• Molecular Weight: 321.4 g/mol

Description

N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide, also known as EMA401, is a small molecule drug that is currently being developed as a potential treatment for chronic pain. This drug has shown promising results in preclinical studies and is now being tested in clinical trials to evaluate its safety and efficacy.

Mechanism of Action

N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide works by blocking the angiotensin II type 2 receptor, which is found in the peripheral nervous system. This receptor is involved in the transmission of pain signals from the site of injury to the brain. By blocking this receptor, N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide may be able to reduce the transmission of pain signals and provide relief from chronic pain.
Biochemical and Physiological Effects:
N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has been shown to reduce pain in preclinical studies, without causing the side effects associated with traditional pain medications. This drug does not affect blood pressure or heart rate, and does not cause sedation or addiction. N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide has also been shown to have a long half-life, which may make it more effective than other pain medications.

Advantages and Limitations for Lab Experiments

One advantage of N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is that it has been shown to be effective in preclinical studies, without causing the side effects associated with traditional pain medications. However, one limitation of this drug is that it is still in clinical trials, and its safety and efficacy have not yet been fully established.

Future Directions

There are several future directions for research on N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide. One potential area of study is the development of new formulations of this drug that may be more effective or easier to administer. Another area of research is the identification of biomarkers that may be used to predict which patients will respond best to this treatment. Finally, further clinical trials are needed to fully establish the safety and efficacy of N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide as a treatment for chronic pain.

Synthesis Methods

The synthesis of N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide involves several steps, including the reaction of 2-ethyl-6-methylphenylamine with ethyl chloroacetate to form N-(2-ethyl-6-methylphenyl)glycine ethyl ester. This intermediate is then treated with sodium azide and triphenylphosphine to form the tetrazole ring, followed by the reaction with phenylacetyl chloride to yield N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide.

Scientific Research Applications

N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide is being studied for its potential to treat chronic pain, specifically neuropathic pain. This drug works by targeting the angiotensin II type 2 receptor, which is involved in pain signaling pathways. By blocking this receptor, N-(2-ethyl-6-methylphenyl)-2-(5-phenyl-2H-tetrazol-2-yl)acetamide may be able to reduce pain without causing the side effects associated with traditional pain medications.